![molecular formula C17H21N3OS B5200654 3-(allylthio)-1-(4-morpholinyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile](/img/structure/B5200654.png)
3-(allylthio)-1-(4-morpholinyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile
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Overview
Description
3-(allylthio)-1-(4-morpholinyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have a mechanism of action that affects biochemical and physiological processes. In
Mechanism of Action
The mechanism of action of 3-(allylthio)-1-(4-morpholinyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile involves the inhibition of specific enzymes that are involved in the inflammatory response and the induction of apoptosis in cancer cells. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are enzymes that are involved in the production of inflammatory mediators. It has also been found to induce apoptosis in cancer cells through the activation of caspases, which are enzymes that play a role in programmed cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of inflammation and the induction of apoptosis in cancer cells. This compound has been found to reduce the production of inflammatory mediators and to induce the death of cancer cells. It has also been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(allylthio)-1-(4-morpholinyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile in lab experiments include its anti-inflammatory and anti-cancer properties, its ability to inhibit specific enzymes involved in these processes, and its antioxidant properties. However, there are also limitations to using this compound in lab experiments. These include the potential for toxicity at high doses and the need for further research to determine the optimal dose and treatment duration.
Future Directions
There are several future directions for research on 3-(allylthio)-1-(4-morpholinyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile. One direction is to further explore its anti-inflammatory and anti-cancer properties and to determine its potential for use in the treatment of these conditions. Another direction is to investigate its potential for use in the treatment of other diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, further research is needed to determine the optimal dose and treatment duration for this compound and to assess its safety and potential toxicity.
Synthesis Methods
The synthesis of 3-(allylthio)-1-(4-morpholinyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile has been achieved using various methods. One method involves the reaction of 3-bromo-1-(4-morpholinyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile with allyl mercaptan in the presence of a base. Another method involves the reaction of 3-(2-bromoethyl)thio)-1-(4-morpholinyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile with sodium allyl mercaptide.
Scientific Research Applications
3-(allylthio)-1-(4-morpholinyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile has been studied for its potential applications in scientific research. This compound has been found to have anti-inflammatory and anti-cancer properties. It has been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response and to induce apoptosis in cancer cells.
Properties
IUPAC Name |
1-morpholin-4-yl-3-prop-2-enylsulfanyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3OS/c1-2-11-22-17-15(12-18)13-5-3-4-6-14(13)16(19-17)20-7-9-21-10-8-20/h2H,1,3-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROLWYSKTPFSMHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCSC1=C(C2=C(CCCC2)C(=N1)N3CCOCC3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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